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Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the occlusive properties of ethyl hexadecyl
carbonate and petrolatum, two ingredients with distinct characteristics relevant to
dermatological and cosmetic formulations. While petrolatum is a well-established occlusive
agent with extensive supporting data, information on the specific occlusive properties of ethyl
hexadecyl carbonate is less prevalent in publicly available literature. This comparison
synthesizes the available evidence to offer a comprehensive overview for formulation and
research purposes.

Executive Summary

Petrolatum stands as the industry benchmark for occlusivity, demonstrating a remarkable ability
to reduce transepidermal water loss (TEWL) by up to 98%.[1] This property makes it highly
effective for creating a protective barrier on the skin, aiding in moisture retention and wound
healing.[1][2] Ethyl hexadecyl carbonate, a long-chain emollient ester, is valued for its
sensory characteristics in cosmetic formulations. However, a significant lack of quantitative
data on its occlusive properties necessitates a more qualitative assessment. Based on the
properties of structurally similar compounds, it is likely to possess some degree of occlusivity,
though it is not expected to match the high level of occlusion provided by petrolatum.

Data Presentation: Quantitative Comparison
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The following table summarizes the available quantitative data for the occlusive properties of
ethyl hexadecyl carbonate and petrolatum. It highlights the current gap in direct comparative

studies.
Property Ethyl Hexadecyl Carbonate Petrolatum
] Long-chain alkyl carbonate Hydrocarbon (mixture of
Chemical Class i ]
ester mineral oils and waxes)
Transepidermal Water Loss Data not available in published
) ] Up to 98-99%[1][2]
(TEWL) Reduction studies
) ] Forms a film on the skin Forms a hydrophobic barrier
Mechanism of Action )
surface (presumed) on the skin surface[3][4]
Primary Function in ) Occlusive agent, skin
_ Emollient, texture enhancer
Formulations protectant

Mechanism of Action: Skin Occlusion

Occlusive agents function by forming a thin, hydrophobic film on the surface of the stratum
corneum. This barrier physically prevents the evaporation of water from the skin to the external
environment, a process known as transepidermal water loss (TEWL). By reducing TEWL, the
skin is able to retain more moisture, leading to increased hydration of the stratum corneum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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